BE“GHE Foundational & Exploratory

Check Availability & Pricing

4-Chloro-3-hydrazinylbenzoic acid CAS number

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 4-Chloro-3-hydrazinylbenzoic acid
CAS No.: 61100-67-2
Cat. No.: B1348472

Get Quote

\ J

An In-depth Technical Guide to 4-Chloro-3-hydrazinylbenzoic Acid: Synthesis, Properties,
and Applications

Abstract

This technical guide provides a comprehensive overview of 4-Chloro-3-hydrazinylbenzoic
acid, a key chemical intermediate with significant applications in pharmaceutical research and
development. We will explore its fundamental physicochemical properties, delve into the
detailed mechanisms and protocols for its synthesis, and discuss its role as a versatile building
block in the creation of complex bioactive molecules. This document is intended for
researchers, chemists, and professionals in the drug development sector, offering expert
insights into the handling, synthesis, and strategic utilization of this important compound.

Introduction: A Versatile Phenylhydrazine
Intermediate

4-Chloro-3-hydrazinylbenzoic acid is an aromatic organic compound characterized by a
benzoic acid core substituted with both a chloro and a hydrazinyl group. This unique
trifunctional structure—comprising a carboxylic acid, a halogen, and a hydrazine moiety—
makes it a highly valuable and reactive intermediate in synthetic organic chemistry. The
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presence of these distinct functional groups allows for a wide range of chemical
transformations, enabling its use as a scaffold for constructing complex heterocyclic systems
and other molecular architectures. Its importance is particularly noted in the synthesis of novel
therapeutic agents, where it serves as a critical starting material for molecules targeting various
disease pathways. This guide will provide the necessary technical details to understand and
effectively utilize this compound in a research and development setting.

Nomenclature and Physicochemical Properties

Accurate identification and understanding of a compound's physical properties are foundational
to its successful application in research. 4-Chloro-3-hydrazinylbenzoic acid is most
commonly handled and supplied as its hydrochloride salt to improve stability.

Property Value Source
CAS Number 61100-67-2 (Free Acid) [1]
36800-72-3 (Hydrochloride
[21[3]
Salt)
Molecular Formula C7H7CIN202 (Free Acid)
C7HsCI2N202 (Hydrochloride 3]
Salt)
Molecular Weight 186.59 g/mol (Free Acid)
223.05 g/mol (Hydrochloride 3]
Salt)
4-chloro-3-hydrazinylbenzoic
IUPAC Name [3]

acid

(5-carboxy-2-

chlorophenyl)hydrazine, 3-
Synonyms ) ) [3]
Hydrazinyl-4-chlorobenzoic

acid
Appearance Light yellow powder/solid [4]
Melting Point ~253°C (Hydrochloride Salt) [5]
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Synthesis Pathway and Mechanistic Insights

The most prevalent and efficient synthesis of 4-Chloro-3-hydrazinylbenzoic acid proceeds
from its corresponding aniline precursor, 3-amino-4-chlorobenzoic acid. The transformation is a
classic two-step process involving diazotization followed by a controlled reduction.

Step 1: Diazotization

The synthesis begins with the conversion of the primary aromatic amine on 3-amino-4-
chlorobenzoic acid into a diazonium salt. This reaction is conducted in a cold, acidic medium
(typically using hydrochloric acid) with the addition of sodium nitrite.

o Causality: The reaction must be performed at low temperatures (0-5 °C) because diazonium
salts are thermally unstable and can decompose violently or undergo unwanted side
reactions at higher temperatures. The strong acid environment is crucial for generating the
reactive nitrosating agent, nitrous acid (HNO2), in situ from sodium nitrite.

Step 2: Reduction of the Diazonium Salt

The resulting diazonium salt is then immediately reduced to the target hydrazine. A common
and effective reducing agent for this transformation is sodium sulfite (Na2S0Os) or stannous
chloride.

o Expert Insight: The choice of reducing agent is critical. Sodium sulfite is often preferred due
to its moderate reactivity and good yield. The mechanism is believed to involve the formation
of an intermediate azo-sulfonate, which is subsequently hydrolyzed under acidic conditions
to yield the final hydrazine hydrochloride product. Careful control of pH and temperature
during the addition of the diazonium salt solution to the reducing agent is paramount to
prevent side reactions and maximize yield.[6][7]
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Synthesis Workflow

Start: 3-amino-4-chlorobenzoic acid

Reactant

Step 1: Diazotization
(NaNOz, HCI, 0-5°C)

lazonium Salt Intermediate

Step 2: Reduction
(e.g., Naz2S0:s)

rude Product

Step 3: Isolation & Purification
(Filtration, Washing)

Purified Product

Final Product:
4-Chloro-3-hydrazinylbenzoic acid HCI
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Role in Drug Discovery
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Caption: Application pathway from intermediate to potential therapeutic agents.

Safety, Handling, and Storage

As with any reactive chemical intermediate, proper safety protocols are essential when
handling 4-Chloro-3-hydrazinylbenzoic acid and its salts.

» Hazard Identification: This compound is classified as an irritant. It may cause skin irritation,
serious eye irritation, and may be harmful if inhaled or swallowed. [4][8][9]* Personal
Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant
gloves, safety goggles or a face shield, and a lab coat. [4]* Handling: Use only in a well-
ventilated area, preferably within a chemical fume hood, to avoid breathing dust or vapors.
[8]Avoid contact with skin and eyes. Wash hands thoroughly after handling.
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o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep
away from strong oxidizing agents, strong acids, and strong bases. [9]* First Aid:

o Eyes: Immediately rinse with plenty of water for at least 15 minutes. Seek medical
attention if irritation persists. [8] * Skin: Wash off immediately with plenty of soap and
water. Remove contaminated clothing. [8] * Inhalation: Move the person to fresh air. If
breathing is difficult, seek medical attention. [8] * Ingestion: Do NOT induce vomiting.
Rinse mouth with water and seek immediate medical advice. [4]

Conclusion

4-Chloro-3-hydrazinylbenzoic acid stands out as a high-value intermediate for advanced
chemical synthesis. Its distinct functional groups provide a versatile platform for constructing
novel molecular entities, a property that has been effectively leveraged in the search for new
anticancer therapeutics. A thorough understanding of its synthesis, reactivity, and handling, as
detailed in this guide, is crucial for any researcher aiming to incorporate this powerful building
block into their synthetic strategies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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